Cas no 2866319-38-0 (Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate)

• Product Name: Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate
• CAS No: 2866319-38-0
• MF: C₁₀H₇N₂NaO₂S
• MW: 242.229551553726
• CID: 6529868
• PubChem ID: 165994217
• Update Time: 2025-10-29

Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-39873940
• sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate
• sodium;2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate
• 2866319-38-0
• Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate

• Inchi： 1S/C10H8N2O2S.Na/c13-9(14)6-8-11-10(12-15-8)7-4-2-1-3-5-7;/h1-5H,6H2,(H,13,14);/q;+1/p-1
• InChI Key： GAEAXIIQRRDTFG-UHFFFAOYSA-M
• SMILES： S1C(CC(=O)[O-])=NC(C2C=CC=CC=2)=N1.[Na+]

Computed Properties

• Exact Mass: 242.01259293g/mol
• Monoisotopic Mass: 242.01259293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Additional information on Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate

Introduction to Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate (CAS No. 2866319-38-0)

Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate, identified by its CAS number 2866319-38-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate incorporates a thiadiazole ring system, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. The presence of the phenyl group at the 3-position of the thiadiazole ring enhances its chemical reactivity and biological properties. This structural feature makes it a valuable scaffold for designing novel molecules with targeted pharmacological effects.

In recent years, there has been a growing interest in thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in inflammatory processes, making them promising candidates for the development of anti-inflammatory drugs. Additionally, thiadiazole derivatives have shown potential in combating microbial infections and in the treatment of neurological disorders.

One of the most compelling aspects of Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate is its ability to modulate biological pathways associated with diseases such as cancer and diabetes. Studies have indicated that this compound can interfere with key signaling pathways involved in cell proliferation and differentiation. For instance, it has been observed to inhibit the activity of kinases that are crucial for tumor growth and metastasis. These findings suggest that Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate could serve as a lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate have also been extensively studied. Its solubility profile and metabolic stability make it an attractive candidate for oral administration. Preclinical studies have demonstrated that this compound can be efficiently absorbed and distributed throughout the body, reaching target tissues at therapeutic concentrations. Furthermore, its half-life suggests that it can maintain its pharmacological effects over an extended period, potentially reducing the frequency of dosing required.

From a synthetic chemistry perspective, Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate represents an excellent example of how structural modifications can enhance the biological activity of a parent molecule. The introduction of the phenyl group at the 3-position of the thiadiazole ring not only improves its binding affinity to biological targets but also enhances its metabolic stability. This dual benefit makes it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further facilitated the design and optimization of thiadiazole derivatives like Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate. Molecular modeling techniques have allowed researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided the synthesis of analogs with improved potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines as they enable faster and more cost-effective identification of lead compounds.

The potential applications of Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate extend beyond oncology and metabolic disorders. Emerging research suggests that this compound may also have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiadiazole moiety has been shown to interact with specific neurotransmitter receptors and ion channels, which are dysregulated in these conditions. By modulating these pathways, Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-y acetate may offer a new therapeutic strategy for treating these debilitating diseases.

In conclusion, Sodium 2-(3-\*phenyl\*-1,\*2\*,\*4\*-thiadiazol-\*5\*-yl)\*acetate (CAS No.\*2866319\*-38-\*0\*) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.